Cas no 2229226-71-3 (2-bromo-1-(3,3-difluorocyclobutyl)ethan-1-ol)

• Product Name: 2-bromo-1-(3,3-difluorocyclobutyl)ethan-1-ol
• CAS No: 2229226-71-3
• MF: C₆H₉BrF₂O
• MW: 215.035868406296
• CID: 5815099
• PubChem ID: 165885058
• Update Time: 2025-08-05

2-bromo-1-(3,3-difluorocyclobutyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(3,3-difluorocyclobutyl)ethan-1-ol
• 2229226-71-3
• EN300-1948040

• Inchi： 1S/C6H9BrF2O/c7-3-5(10)4-1-6(8,9)2-4/h4-5,10H,1-3H2
• InChI Key： PRLCZPVSLZQTNG-UHFFFAOYSA-N
• SMILES： BrCC(C1CC(C1)(F)F)O

Computed Properties

• Exact Mass: 213.98048g/mol
• Monoisotopic Mass: 213.98048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-bromo-1-(3,3-difluorocyclobutyl)ethan-1-ol

2-Bromo-1-(3,3-Difluorocyclobutyl)Ethan-1-Ol: A Comprehensive Overview

The compound 2-bromo-1-(3,3-difluorocyclobutyl)ethan-1-ol, also known by its CAS number CAS No. 2229226-71-3, is a fascinating molecule with unique structural and chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including organic synthesis, pharmacology, and materials science. Its structure, which features a bromine atom at the second position of an ethan-1-ol backbone attached to a 3,3-difluorocyclobutyl group, makes it a versatile building block for further chemical transformations.

Recent studies have highlighted the importance of fluorinated compounds like 2-bromo-1-(3,3-difluorocyclobutyl)ethan-1-ol in drug discovery. The presence of fluorine atoms in the cyclobutane ring contributes to enhanced stability and bioavailability, making this compound an attractive candidate for medicinal chemists. Researchers have explored its role as an intermediate in the synthesis of complex molecules with potential therapeutic applications, particularly in the treatment of infectious diseases and cancer.

The synthesis of CAS No. 2229226-71-3 involves a multi-step process that combines principles from organic chemistry and catalysis. One notable approach involves the use of transition metal catalysts to facilitate the formation of the cyclobutane ring. This method not only enhances the efficiency of the reaction but also allows for precise control over the stereochemistry of the product. Such advancements have been documented in recent publications, underscoring the importance of continuous innovation in synthetic methodologies.

In terms of applications, 2-bromo-1-(3,3-difluorocyclobutyl)ethan-1-ol has shown promise in materials science as well. Its unique electronic properties make it a candidate for use in advanced polymers and coatings. For instance, studies have demonstrated its ability to improve the thermal stability and mechanical strength of polymer matrices when incorporated as a monomer or additive. These findings align with current trends in sustainable materials development, where fluorinated compounds are increasingly being explored for their durability and resistance to environmental degradation.

The toxicological profile of CAS No. 2229226-71-3 has also been a subject of recent research. While preliminary data suggest that it exhibits low acute toxicity, further studies are required to fully understand its long-term effects on human health and the environment. Regulatory agencies have emphasized the need for comprehensive risk assessments to ensure safe handling and disposal practices.

In conclusion, 2-bromo-1-(3,3-difluorocyclobutyl)ethan-1-ol represents a valuable addition to the arsenal of modern chemical compounds. Its versatile structure, combined with advancements in synthetic techniques and application-oriented research, positions it as a key player in diverse scientific domains. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic research and industrial applications.